3,4-dimethyl-N-[4-(2-methyl-4-oxoquinazolin-3-yl)phenyl]benzenesulfonamide

• IUPAC Name: 3,4-dimethyl-N-[4-(2-methyl-4-oxoquinazolin-3-yl)phenyl]benzenesulfonamide
• InChI: InChI=1S/C23H21N3O3S/c1-15-8-13-20(14-16(15)2)30(28,29)25-18-9-11-19(12-10-18)26-17(3)24-22-7-5-4-6-21(22)23(26)27/h4-14,25H,1-3H3
• InChI Key: PDWYVGLZMWLGHV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)S(=O)(=O)NC2=CC=C(C=C2)N3C(=NC4=CC=CC=C4C3=O)C)C
• Molecular Formula: C23H21N3O3S
• Molecular Weight: 419.5 g/mol

Description

The compound is a quinazolinone derivative, which is a class of compounds that have been studied for their pharmaceutical and biological activities. Quinazolinones are valuable in drug research and development.

Molecular Structure Analysis

The molecular structure of quinazolinone derivatives can be elucidated by Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectra.

Scientific Research Applications

Photodynamic Therapy Applications

A study explored the synthesis and characterization of new zinc phthalocyanine derivatives substituted with benzenesulfonamide groups, demonstrating significant photophysical and photochemical properties useful for photodynamic therapy, specifically in cancer treatment. The high singlet oxygen quantum yield and good fluorescence properties suggest potential for Type II photosensitizers in treating cancer (Pişkin, Canpolat, & Öztürk, 2020).

Enzyme Inhibition for Disease Treatment

Research on N-(4-phenylthiazol-2-yl)benzenesulfonamides revealed their high-affinity inhibition of kynurenine 3-hydroxylase, an enzyme involved in the kynurenine pathway, which plays a role in neurological disorders and cancer. Such inhibitors could be significant in exploring the pathophysiological roles of the kynurenine pathway after neuronal injury (Röver et al., 1997).

Antimicrobial Activities

The synthesis of new derivatives incorporating benzenesulfonamide and quinazolinone moieties demonstrated antimicrobial activities. The study indicates these compounds' effectiveness against bacteria and fungi, highlighting their potential as antimicrobial agents (Sojitra et al., 2016).

Luminescence Properties

A Schiff base ligand containing sulfanilamide and quinazolinone fragments, along with its complexes with transition metals, showed luminescence properties. These findings suggest applications in materials science, particularly in developing luminescent materials (Popov et al., 2017).

Future Directions

Quinazolinone derivatives are a promising area of research in drug development due to their interesting pharmaceutical and biological activities. Future research could focus on synthesizing new quinazolinone derivatives and studying their biological activities.